2-Fluoro-4-(1-methyl-5-imidazolylcarbonyl)benzonitrile

• Molecular Formula: C12H8FN3O
• Molecular Weight: 229.21 g/mol
• IUPAC Name: 2-fluoro-4-(3-methylimidazole-4-carbonyl)benzonitrile
• InChI: InChI=1S/C12H8FN3O/c1-16-7-15-6-11(16)12(17)8-2-3-9(5-14)10(13)4-8/h2-4,6-7H,1H3
• InChI Key: UEZIYQMOZMLYGW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1C(=O)C2=CC(=C(C=C2)C#N)F

Description

2-Fluoro-4-(1-methyl-5-imidazolylcarbonyl)benzonitrile is a useful research compound. Its molecular formula is C12H8FN3O and its molecular weight is 229.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Fluoro-4-[hydroxy-(3-methyl-3H-imidazol-4-yl)-methyl]-benzonitrile (as described in Example 22, Step E) (0.655 g, 2.83 mmol) and MnO2 (1.23 g, 14.2 mmol) were stirred in CH2Cl2 (50 mL) and CH3CN (5 mL) for 72 h. The solution was filtered and concentrated to yield the title compound.

Synthesis routes and methods II

Procedure details